1-(2-Chloroethyl)cyclopentan-1-OL

• Molecular Formula: C7H13ClO
• Molecular Weight: 148.63 g/mol
• IUPAC Name: 1-(2-chloroethyl)cyclopentan-1-ol
• InChI: InChI=1S/C7H13ClO/c8-6-5-7(9)3-1-2-4-7/h9H,1-6H2
• InChI Key: LMKDJHGISRKRPY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CCCl)O

Description

1-(2-Chloroethyl)cyclopentan-1-OL is an organic compound with the molecular formula C7H13ClO It contains a cyclopentane ring substituted with a hydroxyl group and a 2-chloroethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

1-(2-Chloroethyl)cyclopentan-1-OL can be synthesized through several methods. One common approach involves the reaction of cyclopentanol with 2-chloroethanol in the presence of an acid catalyst. The reaction typically proceeds under mild conditions, with the acid catalyst facilitating the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure efficient and scalable synthesis. The use of optimized reaction conditions, such as temperature, pressure, and catalyst concentration, is crucial to maximize yield and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

1-(2-Chloroethyl)cyclopentan-1-OL undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or carboxylic acid.

Reduction: The compound can be reduced to form cyclopentane derivatives.

Substitution: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium azide (NaN3) or sodium thiolate (NaSR).

Major Products Formed

Oxidation: Cyclopentanone or cyclopentanoic acid.

Reduction: Cyclopentane derivatives.

Substitution: Various substituted cyclopentane derivatives, depending on the nucleophile used.

Scientific Research Applications

1-(2-Chloroethyl)cyclopentan-1-OL has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: The compound is used in studies involving enzyme inhibition and protein interactions.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2-Chloroethyl)cyclopentan-1-OL involves its interaction with specific molecular targets. The hydroxyl group can form hydrogen bonds with proteins, affecting their structure and function. The 2-chloroethyl group can undergo nucleophilic substitution reactions, leading to the formation of covalent bonds with biological molecules. These interactions can modulate various biochemical pathways and cellular processes.

Comparison with Similar Compounds

Similar Compounds

Cyclopentanol: Lacks the 2-chloroethyl group, making it less reactive in substitution reactions.

2-Chloroethanol: Lacks the cyclopentane ring, resulting in different chemical properties.

Cyclopentanone: Contains a carbonyl group instead of a hydroxyl group, leading to different reactivity.

Uniqueness

1-(2-Chloroethyl)cyclopentan-1-OL is unique due to the presence of both a hydroxyl group and a 2-chloroethyl group on a cyclopentane ring